Cas no 110211-81-9 (1-[5-chloro-2-(3-fluorophenyl)sulfanylphenyl]ethanone)

• Product Name: 1-[5-chloro-2-(3-fluorophenyl)sulfanylphenyl]ethanone
• CAS No: 110211-81-9
• MF: C₁₄H₁₀ClFOS
• MW: 280.745005130768
• CID: 1196546
• PubChem ID: 826401
• Update Time: 2025-04-20

1-[5-chloro-2-(3-fluorophenyl)sulfanylphenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[5-chloro-2-(3-fluorophenyl)sulfanylphenyl]ethanone
• MCULE-1843760874
• 5-chloro-2-(3-fluorophenylthio)acetophenone
• CTK0D5095
• AE-641/00347014
• ZINC00346334
• Ethanone, 1-[5-chloro-2-[(3-fluorophenyl)thio]phenyl]-
• ACMC-20md2n
• AC1LGSW6
• MCULE-1843760874; 5-chloro-2-(3-fluorophenylthio)acetophenone; CTK0D5095; AE-641/00347014; ZINC00346334; Ethanone, 1-[5-chloro-2-[(3-fluorophenyl)thio]phenyl]-; ACMC-20md2n; AC1LGSW6;
• 1-{5-chloro-2-[(3-fluorophenyl)sulfanyl]phenyl}ethanone
• DTXSID40356578
• 110211-81-9

• Inchi： 1S/C14H10ClFOS/c1-9(17)13-7-10(15)5-6-14(13)18-12-4-2-3-11(16)8-12/h2-8H,1H3
• InChI Key： QDTOCDNVSOMTBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C)=O)C=1)SC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 280.0124920g/mol
• Monoisotopic Mass: 280.0124920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų